BENGHE Methodological & Application

Check Availability & Pricing

Application Notes & Protocols: Evaluating
Amprolium Efficacy in Broilers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amprolium Hydrochloride

Cat. No.: B1666022

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Coccidiosis, a parasitic disease caused by protozoa of the genus Eimeria,
represents a significant economic challenge to the global poultry industry. It leads to poor
nutrient absorption, reduced growth rates, and increased mortality.[1][2] Amprolium, a synthetic
anticoccidial, has been a cornerstone of control strategies since its introduction in 1960.[3] It
functions as a thiamine (Vitamin B1) antagonist, competitively inhibiting the thiamine
transporter in Eimeria parasites, which ultimately leads to parasite starvation and death.[2][3][4]
Its efficacy against various Eimeria species, particularly E. tenella and E. acervulina, is well-
documented.[4]

Robust and standardized field trial methodologies are critical for accurately evaluating the
efficacy of amprolium under commercial production conditions. These notes provide a detailed
framework and specific protocols for designing and executing such trials.

Amprolium's Mechanism of Action

Amprolium's structural similarity to thiamine allows it to competitively block thiamine uptake by
the Eimeria parasite.[3] The parasite's thiamine transport system is more sensitive to
amprolium than the host's, ensuring a wide margin of safety for the chicken.[3] This action is
most effective during the schizont stage of the parasite's life cycle, which has the highest
demand for thiamine.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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